(4-Methylphenyl)(2-nitro-10,11-dihydrodibenzo[b,f][1,4]oxazepin-9-yl)methanone

• IUPAC Name: (4-methylphenyl)-(8-nitro-5,6-dihydrobenzo[b][1,4]benzoxazepin-4-yl)methanone
• InChI: InChI=1S/C21H16N2O4/c1-13-5-7-14(8-6-13)21(24)17-3-2-4-19-20(17)22-12-15-11-16(23(25)26)9-10-18(15)27-19/h2-11,22H,12H2,1H3
• InChI Key: GLFOVWWSYWDXLD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C2=C3C(=CC=C2)OC4=C(CN3)C=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C21H16N2O4
• Molecular Weight: 360.4 g/mol

Description

“(4-Methylphenyl)(2-nitro-10,11-dihydrodibenzo[b,f][1,4]oxazepin-9-yl)methanone” is a chemical compound with the molecular formula C21H16N2O4. It has a molecular weight of 360.36.

Scientific Research Applications

Synthesis and Structural Analysis

• The compound is involved in the synthesis of dibenzo[b,f][1,4]oxazepin-11(10H)-ones, which are created from 2-nitrobenzoic acids through base-catalyzed intramolecular nucleophilic substitution. These substances have notable chemical properties due to their complex structures (Samet et al., 2006).

Synthesis and Reactivity

• Another aspect of this compound is its utilization in the alternative synthesis of 2-n-butyl-5-nitrobenzofuran derivatives. These derivatives play a crucial role in the preparation of certain pharmaceutical compounds (P. RAJA GOPAL et al., 2012).

Pharmacological Research

• In pharmacological research, related compounds, such as 4-aminobenzophenones, have been studied for their anti-inflammatory properties. These compounds can inhibit the release of pro-inflammatory cytokines, indicating potential therapeutic applications (Ottosen et al., 2003).

Discovery of New Alkaloids

• The compound's framework has been utilized in the discovery of new alkaloids, such as those isolated from marine-derived actinomycete strains. These new alkaloids exhibit a broad spectrum of antimicrobial activity, highlighting their significance in medical research (Ming-Hong Chen et al., 2018).

Catalyst and Solvent-Free Synthesis

• A catalyst and solvent-free synthesis method involving related compounds has been developed. This method is significant for green chemistry applications and simplifies the synthesis process of complex organic compounds (Moreno-Fuquen et al., 2019).

Oxidation Reactions and Product Formation

• The compound is also involved in oxidation reactions of diarylacetylenes, leading to the formation of complex organic structures, which are useful in various chemical synthesis processes (Jean‐Ho Chu et al., 2009).